(5Z)-5-({5-[(4-chlorophenyl)sulfanyl]furan-2-yl}methylidene)-1-(4-methoxyphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione

• Molecular Formula: C22H15ClN2O5S
• Molecular Weight: 454.9 g/mol
• IUPAC Name: (5Z)-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1-(4-methoxyphenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C22H15ClN2O5S/c1-29-15-6-4-14(5-7-15)25-21(27)18(20(26)24-22(25)28)12-16-8-11-19(30-16)31-17-9-2-13(23)3-10-17/h2-12H,1H3,(H,24,26,28)/b18-12-
• InChI Key: UJNUHVKAVIMYHP-PDGQHHTCSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC=C(O3)SC4=CC=C(C=C4)Cl)/C(=O)NC2=O
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)SC4=CC=C(C=C4)Cl)C(=O)NC2=O

Description

The compound “(5Z)-5-({5-[(4-chlorophenyl)sulfanyl]furan-2-yl}methylidene)-1-(4-methoxyphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione” is a synthetic organic molecule that features a complex structure with multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. The starting materials might include 4-chlorophenyl sulfide, furan derivatives, and pyrimidine trione. The key steps could involve:

Formation of the furan ring: This might be achieved through cyclization reactions.

Introduction of the 4-chlorophenyl sulfanyl group: This could be done via nucleophilic substitution reactions.

Formation of the pyrimidine trione core: This might involve condensation reactions with appropriate precursors.

Final assembly: The final step could involve coupling reactions to link the different fragments together.

Industrial Production Methods

Industrial production of such complex molecules often requires optimization of reaction conditions to maximize yield and purity. This might involve:

Catalysts: Use of specific catalysts to enhance reaction rates.

Solvents: Selection of suitable solvents to dissolve reactants and control reaction environments.

Temperature and Pressure: Optimization of temperature and pressure conditions to favor desired reaction pathways.

Chemical Reactions Analysis

Types of Reactions

The compound can undergo various chemical reactions, including:

Oxidation: The furan ring and sulfanyl group might be susceptible to oxidation.

Reduction: The pyrimidine trione core could undergo reduction under suitable conditions.

Substitution: The aromatic rings might participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing agents: Such as hydrogen peroxide or potassium permanganate.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution reagents: Such as halogens or nucleophiles like amines.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could lead to dihydropyrimidine derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound might be used as a building block for the synthesis of more complex molecules. Its unique structure could make it a valuable intermediate in organic synthesis.

Biology

In biological research, the compound could be investigated for its potential biological activities. It might exhibit properties such as enzyme inhibition or receptor binding, making it a candidate for drug development.

Medicine

In medicinal chemistry, the compound could be explored for its therapeutic potential. Its structural features might allow it to interact with specific biological targets, leading to the development of new pharmaceuticals.

Industry

In industry, the compound could be used in the development of new materials with specific properties. Its unique structure might impart desirable characteristics such as thermal stability or electronic properties.

Mechanism of Action

The mechanism of action of this compound would depend on its specific interactions with molecular targets. Potential mechanisms might include:

Enzyme inhibition: The compound might bind to the active site of an enzyme, preventing its normal function.

Receptor binding: The compound might interact with cell surface receptors, modulating cellular signaling pathways.

DNA/RNA interaction: The compound might intercalate into DNA or RNA, affecting gene expression or replication.

Comparison with Similar Compounds

Similar Compounds

(5Z)-5-({5-[(4-chlorophenyl)sulfanyl]furan-2-yl}methylidene)-1-(4-methoxyphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione: This compound itself.

Other pyrimidine derivatives: Compounds with similar pyrimidine cores but different substituents.

Furan derivatives: Compounds with furan rings and various functional groups.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features. This might confer unique chemical reactivity and biological activity compared to other similar compounds.